ethyl 3-cyano-2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

Specification

• CAS No.: 921093-25-6
• Molecular Formula: C21H18N4O5S
• Molecular Weight: 438.46
• IUPAC Name: ethyl 3-cyano-2-[[2-(1,3-dioxoisoindol-2-yl)acetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• Standard InChI: InChI=1S/C21H18N4O5S/c1-2-30-21(29)24-8-7-12-15(9-22)18(31-16(12)10-24)23-17(26)11-25-19(27)13-5-3-4-6-14(13)20(25)28/h3-6H,2,7-8,10-11H2,1H3,(H,23,26)
• Standard InChI Key: APNZNHZXYIOIAT-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)CN3C(=O)C4=CC=CC=C4C3=O

Introduction

Ethyl 3-cyano-2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. This compound is notable for its potential applications in drug development, particularly as anti-cancer and anti-inflammatory agents.

Synthesis and Characterization

The synthesis of ethyl 3-cyano-2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate typically involves multiple steps, integrating various organic synthesis techniques. The detailed synthesis protocol is not explicitly outlined in the available literature, but it likely involves the use of advanced organic chemistry methods to assemble the complex heterocyclic framework.

Characterization Techniques

• NMR Spectroscopy: Used to determine the structural configuration and confirm the presence of specific functional groups.

• X-ray Crystallography: Employed to provide detailed three-dimensional structural information.

Biological Activity and Potential Applications

Ethyl 3-cyano-2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is under investigation for its potential in drug development, particularly in the areas of anti-cancer and anti-inflammatory therapies. The compound's heterocyclic structure, which includes nitrogen atoms, is conducive to interacting with biological targets, making it a promising candidate for further research.

Potential Therapeutic Targets

• Anti-Cancer Agents: The compound's ability to interact with cellular targets could be leveraged to inhibit cancer cell growth or induce apoptosis.

• Anti-Inflammatory Agents: Its structure suggests potential for modulating inflammatory pathways, which could be beneficial in treating conditions characterized by excessive inflammation.

Chemical Reactions and Modifications

This compound can undergo several chemical reactions to modify its structure, enhancing its biological activity or improving its pharmacokinetic properties. These modifications are crucial for optimizing the compound's therapeutic potential.

Research Findings and Future Directions

While detailed biochemical assays and molecular docking studies are needed to fully elucidate the mechanism of action, ongoing research is expected to uncover further applications and enhance the therapeutic profile of ethyl 3-cyano-2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate.